Cas no 129332-21-4 (1H-Pyrazole-1-acetic acid, 4-phenyl-5-(3-pyridinyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-1-acetic acid, 4-phenyl-5-(3-pyridinyl)-, ethyl ester
• CAS No: 129332-21-4
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 1224214
• Update Time: 2024-08-04

1H-Pyrazole-1-acetic acid, 4-phenyl-5-(3-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 4-phenyl-5-(3-pyridinyl)-, ethyl ester

• Inchi： 1S/C18H17N3O2/c1-2-23-17(22)13-21-18(15-9-6-10-19-11-15)16(12-20-21)14-7-4-3-5-8-14/h3-12H,2,13H2,1H3
• InChI Key： QJZZRFYKSZQVSV-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)=O)C(C2=CC=CN=C2)=C(C2=CC=CC=C2)C=N1

Computed Properties

• Exact Mass: 307.13221

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 451.1±45.0 °C(Predicted)
• PSA: 57.01
• pka: 4.33±0.12(Predicted)